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The table below summarizes new and updated herbicide products relevant for broadleaved crops, based on

the latest market introductions and label expansions [1] [2]. Always consult the official product label for

specific application rates, timing, and crop suitability before use.

Product
Name

Active
Ingredient(s)

Herbicide
Group(s)

Target Crops
Application
Timing

Key Target
Weeds

Zalo [1] quizalofop-P-

ethyl, glufosinate
ammonium

1, 10 Glufosinate-

resistant
Soybeans,

Canola

Postemergence

(POST)

Annual

broadleaf
weeds and

grasses

Surtain
[1]

saflufenacil,

pyroxasulfone

14, 15 Field Corn Preemergence

(PRE) & early
POST

Annual

grasses and
broadleaf

weeds

Beyond
Xtra [1]

imazamox 2 Clearfield &

Conventional
Crops (e.g., dry

beans, peas,
alfalfa)

Postemergence

(POST)

Broadleaf

and grass
species
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Product
Name

Active
Ingredient(s)

Herbicide
Group(s)

Target Crops
Application
Timing

Key Target
Weeds

Liberty
Ultra [1]

L-glufosinate 10 Glufosinate-

resistant
Soybeans, Corn

Postemergence

(POST)

Broad-

spectrum
weed

control

Resicore
REV [1]

acetochlor,

mesotrione,
clopyralid

15, 27, 4 Field Corn Preplant, PRE,

POST

Broadleaf

and grass
species

Kyber
Pro [1]

flumioxazin,
metribuzin,

pyroxasulfone

14, 5, 15 Soybeans Preplant &
Preemergence (up

to 3 days after
planting)

Broadleaf
and grass

species

Anthem
Flex [1]

pyroxasulfone,
carfentrazone-

ethyl

15, 14 Peas, Lentils,
Sunflowers,

Potatoes, etc.

PRE & early POST Broadleaf
and grass

species

Reviton
[2]

Tergeo (a PPO

inhibitor)

14 Barley, Canola,

Peanuts, Pulse
crops (dry peas)

Burndown, Harvest

Aid, Layby (Cotton)

Controls

>50
broadleaf

and grass
weeds

Detailed Experimental Protocol: UAV-Based Weed
Detection and Classification

The following methodology is adapted from a research study that successfully used Unmanned Aerial

Vehicles (UAVs) and Artificial Neural Networks (ANNs) to discriminate between broad-leaved and grass

weeds in wide-row crops like sunflower and cotton [3]. This protocol provides a robust framework for

generating precise weed maps for site-specific management.
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Field Setup and Data Acquisition

Crop Selection: Conduct the study in wide-row broadleaf crops (e.g., sunflower, cotton) at an early
growth stage (approximately 3-4 weeks after sowing), when the crop height is around 15-20 cm [3].

Platform and Sensor: Utilize a UAV (e.g., a quadcopter model MD4-1000) equipped with a high-
resolution RGB camera (e.g., 24-megapixel Sony ILCE-6000). The UAV should be capable of

autonomous flight via a waypoint navigation system [3].
Flight Parameters: Plan the flight to occur around solar noon to minimize shadows. Configure the

UAV to fly at an altitude of 20 meters, achieving a ground spatial resolution of approximately 4
mm/pixel. Set image overlap to at least 74% (forward) and 70% (sideways) to ensure high-quality

3D model reconstruction [3].
Ground Control: Establish and survey at least six Ground Control Points (GCPs) distributed

across the field (corners and center) using a high-precision GNSS receiver to ensure accurate
georeferencing [3].

Image Processing and Orthomosaic Generation

Software: Process the captured UAV images using photogrammetric software such as Agisoft
PhotoScan Professional.
Workflow:

Generate a 3D Point Cloud: Use the Structure-from-Motion (SfM) technique to create a
dense 3D point cloud of the field.

Build a Digital Surface Model (DSM): Derive a DSM from the point cloud to obtain height
information for each point.

Produce an Orthomosaic: Generate a georeferenced, high-resolution orthomosaic image of
the entire field by merging all individual photos, correcting for perspective and topographic

distortions [3].

Object-Based Image Analysis (OBIA) and Classification

Image Segmentation: Segment the orthomosaic into meaningful objects (groups of pixels) rather

than classifying individual pixels. This helps reduce heterogeneity and incorporates spatial, spectral,
and contextual information [3].

Feature Extraction: For each segmented object, extract features that will be used for classification.
In the context of deep learning, this step is often automated by the neural network, but it can involve

manual calculation of:
Spectral Features: Mean and standard deviation of Red, Green, and Blue values.
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Morphological Features: Area, perimeter, and shape descriptors (e.g., roundness, elongation).

Textural Features: Data derived from Grey-Level Co-occurrence Matrices (GLCM) like contrast
and homogeneity [4].

Model Training and Execution:
Classifier: Employ a Multilayer Perceptron (MLP), a type of Artificial Neural Network, to

perform the classification [3].
Training: Manually label a set of objects from the orthomosaic into classes: Crop, Broad-

leaved Weeds, Grass Weeds, and Soil. Use this labeled dataset to train the MLP model.
Output: The model will classify all objects in the field, producing a final weed infestation map

that differentiates between the two weed types.

The workflow for this protocol is visualized in the following diagram:

Field Setup & Plan Flight

UAV Flight & Acquire RGB Imagery

Image Processing & Generate 3D Point Cloud (SfM)

Weed Classification & Segment Image into Objects (OBIA)

Deploy GCPs

Build Digital Surface Model (DSM) Create Georeferenced Orthomosaic

Extract Spectral & Morphological Features Train MLP Neural Network Classify Objects (Crop, Weed, Soil) Generate Weed Map

Click to download full resolution via product page

Herbicide Resistance Management: Site of Action
Classification

A critical component of sustainable weed control is rotating herbicides with different sites of action (SOA) to

delay resistance. The "Take Action Herbicide Classification Chart" is a key resource that organizes
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herbicides by their group number, color-codes them for easy reference, and lists resistant weed species [5].

The logical structure of this classification system is shown below.

Herbicide Site of Action

Formulated Products Resistant Weed Species Group Number & Color

Active Ingredients Aid in SOA Rotation

Premix Herbicide Products Delay Herbicide Resistance

Click to download full resolution via product page

Discussion and Future Directions

Integrating the protocols and products described creates a powerful framework for precision weed

management. The herbicide SOA chart guides the creation of robust, anti-resistance spray programs [5],

while the UAV/ANN detection protocol enables timely and targeted herbicide application, minimizing

environmental impact [3].

Future research should focus on fusing multiple data sources. For instance, combining the high-resolution

spatial data from UAVs with hyperspectral or multispectral sensors could improve the discrimination

between weed species that are visually similar [4]. Furthermore, leveraging deeper Convolutional Neural

Networks (CNNs) could automate and enhance the feature extraction and classification process, potentially

identifying specific weed species, not just groups [4].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s614044?utm_src=pdf-custom-synthesis
https://blog-crop-news.extension.umn.edu/2025/03/new-herbicides-for-2025-growing-season.html
https://www.agweb.com/news/crops/crop-production/control-problem-weeds-even-more-crops
https://www.mdpi.com/2073-4395/11/4/749
https://www.cambridge.org/core/journals/quantitative-plant-biology/article/pipelines-of-deep-learningbased-plant-image-processing/C160F4CD43B4F0053E34B6EA97252953
https://growiwm.org/take-actions-2025-herbicide-classification-chart-now-available/
https://www.smolecule.com/products/b614044#crop-specific-application-protocols-for-broadleaved-crops
https://www.smolecule.com/products/b614044#crop-specific-application-protocols-for-broadleaved-crops
https://www.smolecule.com/products/b614044#crop-specific-application-protocols-for-broadleaved-crops
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s614044?utm_src=pdf-bulk
https://www.smolecule.com/products/s614044?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s614044?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

